methyl 1-cyano-4-methylcyclohexane-1-carboxylate, Mixture of diastereomers
Overview
Description
“Methyl 1-cyano-4-methylcyclohexane-1-carboxylate, Mixture of diastereomers” is a chemical compound with the molecular formula C10H15NO2 . It is a mixture of diastereomers, which are stereoisomers that are not mirror images of each other .
Molecular Structure Analysis
The molecule consists of a cyclohexane ring, which is a six-membered ring of carbon atoms. Attached to this ring are a methyl group, a cyano group (CN), and a carboxylate group (COOCH3). The “1-cyano-4-methyl” part of the name indicates that the cyano group is attached to the first carbon of the ring, and the methyl group is attached to the fourth carbon .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-cyano-4-methylcyclohexane-1-carboxylate, Mixture of diastereomers involves the reaction of 4-methylcyclohexanone with malononitrile followed by esterification with methyl chloroformate.", "Starting Materials": [ "4-methylcyclohexanone", "malononitrile", "methyl chloroformate", "sodium ethoxide", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 4-methylcyclohexanone (1.0 eq) and malononitrile (2.0 eq) in ethanol and add sodium ethoxide (2.0 eq). Heat the mixture at reflux for 4 hours.", "Step 2: Cool the reaction mixture and filter the precipitated solid. Wash the solid with water and dry it.", "Step 3: Dissolve the solid obtained in step 2 in ethanol and add methyl chloroformate (1.2 eq). Heat the mixture at reflux for 2 hours.", "Step 4: Cool the reaction mixture and filter the precipitated solid. Wash the solid with water and dry it.", "Step 5: The resulting product is a mixture of diastereomers of methyl 1-cyano-4-methylcyclohexane-1-carboxylate." ] } | |
CAS RN |
1467952-38-0 |
Product Name |
methyl 1-cyano-4-methylcyclohexane-1-carboxylate, Mixture of diastereomers |
Molecular Formula |
C10H15NO2 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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